2-(3-methoxyphenyl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(3-methoxyphenyl)-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H24N4O2/c1-25-17-5-2-4-16(12-17)13-18(24)22-14-15-6-10-23(11-7-15)19-20-8-3-9-21-19/h2-5,8-9,12,15H,6-7,10-11,13-14H2,1H3,(H,22,24)
• InChI Key: BTNWMRJHDWGCIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)NCC2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

2-(3-methoxyphenyl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acetamide, also known as MP-10, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of piperidine derivatives and has been shown to have promising effects in the treatment of various diseases.

Scientific Research Applications

Pyrimidine Derivatives as Insecticides

Research by Bakhite et al. (2014) focuses on pyridine derivatives with insecticidal activity against the cowpea aphid. Among these derivatives, some exhibit a significant increase in insecticidal activity compared to commercial insecticides, indicating the potential of pyrimidine derivatives in agricultural applications (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Anticancer and Anti-inflammatory Applications

Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. This indicates the utility of these derivatives in the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Coordination Complexes and Polymeric Materials

Klimova et al. (2013) explored the formation of polymeric coordination complexes involving pyrimidine and piperidone derivatives, pointing towards applications in material science and coordination chemistry (Klimova, Flores‐Álamo, Klimova, Cortez Maya, & Beletskaya, 2013).

Pharmaceutical Applications

Several studies focus on the synthesis and biological evaluation of pyrimidine derivatives for potential pharmaceutical applications, including anticonvulsant, antiarrhythmic, and antihypertensive effects. These compounds exhibit promising pharmacological activities, highlighting their potential in drug development (Grimwood et al., 2011; Obniska et al., 2015).

Organic Synthesis and Chemical Reactivity

Research into the synthesis and reactivity of pyrimidine derivatives contributes to the broader field of organic chemistry, offering new methodologies and insights into the construction of complex molecules for various applications (Magano, Kiser, Shine, & Chen, 2014; Farouk, Ibrahim, & El-Gohary, 2021).